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Compound of Interest

Compound Name:
ethyl (E)-3-ethoxy-2-

methylacrylate

Cat. No.: B024880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of ethyl (E)-3-ethoxy-2-methylacrylate (CAS No: 1085699-23-5).[1][2] Adherence to

these guidelines is crucial to ensure personnel safety and maintain the integrity of the

compound.

Hazard Identification and Safety Summary
Ethyl (E)-3-ethoxy-2-methylacrylate is classified as a hazardous substance. The following

table summarizes its GHS classification.

Table 1: GHS Hazard Classification[2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this compound.

Table 2: Recommended Personal Protective Equipment
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Equipment Specification Purpose

Eye Protection
Chemical safety goggles or

face shield.

To prevent eye contact and

serious eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact and

irritation.

Body Protection Laboratory coat.
To protect skin and clothing

from splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge.

To prevent inhalation of

harmful vapors.

Handling Procedures
3.1. General Handling

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.

3.2. Dispensing and Weighing

Perform all dispensing and weighing operations within a chemical fume hood.
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Use a disposable weighing boat or paper to avoid contamination of balances.

Ensure all containers are properly labeled.

Storage Procedures
Proper storage is essential to maintain the stability and quality of ethyl (E)-3-ethoxy-2-
methylacrylate.

Table 3: Storage Conditions

Parameter Recommendation Rationale

Temperature 2-8°C
To ensure stability and prevent

degradation.

Atmosphere Store in a dry environment. To prevent hydrolysis.

Container
Tightly sealed, original

container.

To prevent contamination and

leakage.

Location

Well-ventilated, cool, and dry

area away from direct sunlight

and heat sources.

To prevent polymerization and

degradation.

Incompatible Materials:

Strong acids

Strong bases

Oxidizing agents

Reducing agents

Experimental Protocols
5.1. Spill Response Protocol
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Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

For large spills, dike the area to prevent spreading.

Collection: Collect the absorbed material and spilled substance into a suitable, labeled

container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

5.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Ethyl (2E)-3-ethoxy-2-methylprop-2-enoate, Ethyl trans-3-ethoxy-2-methylacrylate |
1085699-23-5 [chemicalbook.com]

3. Ethyl (E)-3-ethoxy-2-methylacrylate | C8H14O3 | CID 12637823 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Ethyl (E)-3-Ethoxy-
2-Methylacrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024880#handling-and-storage-procedures-for-ethyl-
e-3-ethoxy-2-methylacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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